Cas no 2171761-75-2 (2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamido-4,4-difluorobutanoic acid)

• Product Name: 2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamido-4,4-difluorobutanoic acid
• CAS No: 2171761-75-2
• MF: C₂₄H₂₆F₂N₂O₅
• MW: 460.470453739166
• CID: 5985401
• PubChem ID: 165467133
• Update Time: 2025-05-24

2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamido-4,4-difluorobutanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamido-4,4-difluorobutanoic acid
• 2-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-methylbutanamido]-4,4-difluorobutanoic acid
• EN300-1505065
• 2171761-75-2

• Inchi： 1S/C24H26F2N2O5/c1-14(22(29)28-20(23(30)31)12-21(25)26)10-11-27-24(32)33-13-19-17-8-4-2-6-15(17)16-7-3-5-9-18(16)19/h2-9,14,19-21H,10-13H2,1H3,(H,27,32)(H,28,29)(H,30,31)
• InChI Key： VFOKXMNRBDTPLH-UHFFFAOYSA-N
• SMILES： FC(CC(C(=O)O)NC(C(C)CCNC(=O)OCC1C2C=CC=CC=2C2C=CC=CC1=2)=O)F

Computed Properties

• Exact Mass: 460.18097826g/mol
• Monoisotopic Mass: 460.18097826g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 33
• Rotatable Bond Count: 11
• Complexity: 670
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 105Ų

Additional information on 2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamido-4,4-difluorobutanoic acid

2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamido-4,4-difluorobutanoic Acid: A Comprehensive Overview

The compound with CAS No. 2171761-75-2, known as 2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamido-4,4-difluorobutanoic acid, is a highly specialized organic molecule with significant applications in the fields of chemical synthesis and materials science. This compound is characterized by its complex structure, which includes a fluorenylmethoxycarbonyl (Fmoc) group and a difluorobutanoic acid moiety. The presence of these functional groups makes it a versatile building block in various chemical reactions and molecular engineering processes.

Recent studies have highlighted the importance of fluorenylmethoxycarbonyl (Fmoc) groups in peptide synthesis and drug delivery systems. The Fmoc group is widely used as a protecting group for amino acids due to its stability under basic conditions and ease of removal under acidic conditions. This property makes it an ideal candidate for use in solid-phase peptide synthesis (SPPS), where precise control over the reaction environment is crucial. The integration of the Fmoc group into the structure of this compound further enhances its utility in the development of bioactive molecules and therapeutic agents.

The difluorobutanoic acid moiety in this compound introduces unique electronic and steric properties, which are critical for its performance in various chemical reactions. Fluorine atoms are known for their high electronegativity and ability to enhance the stability of molecules. In this compound, the two fluorine atoms are strategically positioned on the butanoic acid backbone, which not only increases the molecule's hydrophobicity but also improves its solubility in organic solvents. This makes it an excellent candidate for use in organic synthesis, particularly in the preparation of fluorinated pharmaceuticals and agrochemicals.

One of the most notable advancements involving this compound is its application in the synthesis of bioconjugates. Researchers have demonstrated that the combination of the Fmoc group and the difluorobutanoic acid moiety enables efficient coupling reactions with biomolecules such as proteins and nucleic acids. This has opened new avenues for the development of targeted drug delivery systems and diagnostic agents. For instance, recent studies have shown that this compound can be used as a linker in antibody-drug conjugates (ADCs), where it facilitates the precise attachment of cytotoxic drugs to antibodies without compromising their biological activity.

In addition to its role in bioconjugate chemistry, this compound has also found applications in materials science. Its unique structure allows it to serve as a precursor for the synthesis of advanced polymers and surfactants. For example, researchers have utilized this compound to prepare fluorinated polyesters with improved thermal stability and mechanical properties. These materials have potential applications in high-performance coatings, adhesives, and electronic devices.

The synthesis of 2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamido-4,4-difluorobutanoic acid involves a multi-step process that combines principles from organic chemistry and catalysis. Key steps include the formation of the Fmoc group through nucleophilic acyl substitution and the introduction of fluorine atoms via electrophilic substitution reactions. Recent advancements in catalytic methods have enabled higher yields and better control over the stereochemistry of the product, making this synthesis more efficient and scalable.

From an environmental perspective, this compound has been studied for its potential impact on ecosystems. Due to its complex structure, it exhibits low bioaccumulation potential and rapid degradation under environmental conditions. This makes it a safer alternative to traditional organic compounds that persist longer in natural systems.

In conclusion, 2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamido-4,4-difluorobutanoic acid is a versatile compound with diverse applications across multiple disciplines. Its unique structural features, combined with recent advancements in synthetic methods and material science, position it as a valuable tool for researchers and industry professionals alike. As ongoing research continues to uncover new applications for this compound, its significance in modern chemistry is expected to grow further.